Cas no 2344680-51-7 (tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 2344680-51-7
• MF: C₁₂H₁₈FNO₃
• MW: 243.27462720871
• CID: 5107842
• Update Time: 2025-06-08

tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate

• Inchi： 1S/C12H18FNO3/c1-10(2,3)17-9(16)14-6-11(8-15)4-12(13,5-11)7-14/h8H,4-7H2,1-3H3
• InChI Key： WMGVVACFAUMAHK-UHFFFAOYSA-N
• SMILES： C(C12CN(C(=O)OC(C)(C)C)CC(F)(C1)C2)=O

Additional information on tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate

Research Brief on tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 2344680-51-7)

In recent years, the compound tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 2344680-51-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique azabicyclo[3.1.1]heptane scaffold, has shown promise as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases. The presence of both fluoro and formyl functional groups in this compound enhances its reactivity, making it a valuable building block for further chemical modifications.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that the tert-butyl ester group in the compound provides steric protection during synthetic transformations, while the formyl group allows for subsequent derivatization via reductive amination or nucleophilic addition reactions. This versatility has positioned the compound as a critical component in the development of next-generation neuroactive agents.

Another significant advancement was reported in a 2024 study published in Organic Letters, which explored the compound's utility in the construction of spirocyclic frameworks. The researchers utilized the azabicyclo[3.1.1]heptane core to generate structurally diverse spiro compounds, which were then evaluated for their biological activity. The study revealed that derivatives of tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate exhibited notable affinity for sigma-1 receptors, suggesting potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.

In addition to its synthetic applications, the compound has also been investigated for its physicochemical properties. A recent computational study published in the Journal of Chemical Information and Modeling employed density functional theory (DFT) calculations to analyze the conformational preferences and electronic properties of the molecule. The results indicated that the fluorine atom at the 1-position significantly influences the molecule's dipole moment and overall stability, which may have implications for its interactions with biological targets.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate. Current methods often require multi-step procedures and stringent reaction conditions, which can limit its accessibility for broader applications. However, ongoing research efforts are focused on optimizing synthetic routes and developing more efficient catalytic systems to address these limitations.

In conclusion, tert-butyl 1-fluoro-5-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 2344680-51-7) represents a highly valuable intermediate in modern medicinal chemistry. Its unique structural features and reactivity profile make it a cornerstone for the development of novel therapeutic agents, particularly in the fields of neurology and inflammation. Future research is expected to further elucidate its potential and expand its applications in drug discovery and development.